Cas no 1594800-51-7 (3-iodo-4-(oxolan-3-yl)methoxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-(oxolan-3-yl)methoxy-1lambda6-thiolane-1,1-dione
• CAS No: 1594800-51-7
• MF: C₉H₁₅IO₄S
• MW: 346.182474374771
• CID: 5714934
• PubChem ID: 114773816
• Update Time: 2025-10-25

3-iodo-4-(oxolan-3-yl)methoxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 1594800-51-7
• EN300-1133200
• 3-iodo-4-((tetrahydrofuran-3-yl)methoxy)tetrahydrothiophene 1,1-dioxide
• 3-Iodo-4-[(oxolan-3-yl)methoxy]-1lambda6-thiolane-1,1-dione
• Furan, tetrahydro-3-[[(tetrahydro-4-iodo-1,1-dioxido-3-thienyl)oxy]methyl]-
• 3-iodo-4-(oxolan-3-yl)methoxy-1lambda6-thiolane-1,1-dione

• Inchi： 1S/C9H15IO4S/c10-8-5-15(11,12)6-9(8)14-4-7-1-2-13-3-7/h7-9H,1-6H2
• InChI Key： RXYJUOPBSCMLQV-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OCC1COCC1)(=O)=O

Computed Properties

• Exact Mass: 345.97358g/mol
• Monoisotopic Mass: 345.97358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.78±0.1 g/cm3(Predicted)
• Boiling Point: 479.4±45.0 °C(Predicted)

Additional information on 3-iodo-4-(oxolan-3-yl)methoxy-1lambda6-thiolane-1,1-dione

Introduction to 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione (CAS No. 1594800-51-7)

3-Iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione (CAS No. 1594800-51-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of thiolanes, which are cyclic thioethers with a wide range of applications in pharmaceutical and chemical research. The presence of the iodo and oxolan groups in its structure imparts specific chemical and biological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione is characterized by a six-membered ring containing a sulfur atom and two ketone groups. The iodo substituent at the 3-position and the oxolan moiety at the 4-position are key functional groups that contribute to its reactivity and biological activity. The oxolan group, specifically, is a five-membered cyclic ether that can influence the compound's solubility, stability, and interactions with biological targets.

In recent years, there has been a growing interest in the development of iodinated compounds for their potential use in imaging and therapeutic applications. Iodine atoms are known for their ability to enhance the radiopacity of molecules, making them valuable in diagnostic imaging techniques such as X-ray and computed tomography (CT) scans. Additionally, iodine can modulate the electronic properties of molecules, affecting their reactivity and binding affinities to specific receptors or enzymes.

The oxolan group in 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione adds another layer of complexity to its structure. Oxolanes are cyclic ethers that can form stable complexes with metal ions, which is particularly useful in chelation therapy and metal-based drug delivery systems. The presence of this group can also enhance the compound's lipophilicity, facilitating its penetration through biological membranes and improving its bioavailability.

The thiolane ring itself is a versatile scaffold that has been extensively studied for its potential in drug design. Thiolanes can undergo various chemical transformations, such as oxidation and reduction reactions, which can be exploited to fine-tune the properties of the final product. For instance, the reduction of the thiolane ring can lead to the formation of thioether derivatives with different biological activities.

In terms of biological activity, preliminary studies have shown that 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione exhibits promising anti-inflammatory and antioxidant properties. These effects are attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit pro-inflammatory cytokines. ROS are known to play a crucial role in various pathological conditions, including cardiovascular diseases, neurodegenerative disorders, and cancer. By reducing oxidative stress and inflammation, this compound could potentially offer therapeutic benefits in these areas.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione in treating specific diseases. Early results from preclinical studies have been encouraging, with the compound demonstrating low toxicity and good pharmacokinetic profiles. However, further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

In addition to its potential therapeutic applications, 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione has also shown promise as a research tool in chemical biology. Its unique structure makes it an excellent candidate for studying protein-protein interactions and enzyme inhibition mechanisms. By using this compound as a probe, researchers can gain insights into complex biological processes and identify new targets for drug discovery.

The synthesis of 3-iodo-4-(oxolan-3-yl)methoxy-1λ⁶-thiolane-1,1-dione involves several steps that require precise control over reaction conditions to ensure high yields and purity. Key synthetic strategies include the formation of the thiolane ring through cyclization reactions and the introduction of the iodo and oxolan groups via selective functionalization steps. Advances in synthetic chemistry have made it possible to produce this compound on a larger scale, facilitating its use in both academic research and industrial applications.

In conclusion, 3-Iodo-4-(oxolan-3-y l)methoxy - 1 λ< sup > 6 sup > - thiolane - 1 , 1 - dione strong > (CAS No . 1594800 - 51 - 7 ) represents an exciting advancement in medicinal chemistry . Its unique structural features , combined with promising biological activities , make it a valuable compound for further investigation . As research continues , it is likely that new applications will emerge , contributing to our understanding of complex biological systems and leading to the development of novel therapeutic agents . p >